Cas no 140421-90-5 (1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester
• CAS No: 140421-90-5
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 1292328
• Update Time: 2024-08-04

1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester

• Inchi： 1S/C17H23N3O2/c1-2-3-4-5-6-9-12-22-17(21)15-13-19-20(14-15)16-10-7-8-11-18-16/h7-8,10-11,13-14H,2-6,9,12H2,1H3
• InChI Key： WJUWFWPAPCLRHQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C=C(C(OCCCCCCCC)=O)C=N1

Computed Properties

• Exact Mass: 301.17919

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 430.1±20.0 °C(Predicted)
• PSA: 57.01
• pka: 0.90±0.19(Predicted)